Cas no 95233-43-5 (4-t-Butoxycyclohexane-1-carboxylic acid)

• Product Name: 4-t-Butoxycyclohexane-1-carboxylic acid
• CAS No: 95233-43-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5017210
• Update Time: 2023-08-25

4-t-Butoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-t-butoxycyclohexane-1-carboxylic acid
• 4-[(2-methylpropan-2-yl)oxy]cyclohexane-1-carboxylic acid
• 4-t-Butoxycyclohexane-1-carboxylic acid

• Inchi： 1S/C11H20O3/c1-11(2,3)14-9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： RZYOVQVSMYKPGJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 200.14124450 g/mol
• Monoisotopic Mass: 200.14124450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.27
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5